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Compound of Interest

Compound Name: 2-Chloro-6-nitropyridin-3-ol

CAS No.: 15206-27-6

Cat. No.: B3242520

Get Quote

Executive Summary & Chemical Context
2-Chloro-6-nitropyridin-3-ol is a critical pharmacophore intermediate used frequently in the

synthesis of antiviral and anti-inflammatory agents. Its structural combination—a pyridine ring

substituted with a nitro group, a chlorine atom, and a hydroxyl group—presents a unique safety

profile.

While often handled as a stable solid, this compound possesses amphoteric properties (due to

the phenolic hydroxyl and pyridine nitrogen) and potential thermal instability (nitro group). It is

an aggressive irritant to mucous membranes and carries risks of acute toxicity upon ingestion

or inhalation.[1]

Standard Operating Principle: Treat this compound as a sensitizing toxicant. All handling must

prevent the generation of airborne dust and direct dermal contact.[2]

Hazard Identification & Risk Assessment
Before selecting PPE, the specific hazards must be quantified. This compound falls under the

GHS classification for Irritant and Acute Toxin.
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Hazard Profile Table
Hazard Class GHS Code Description Critical Implication

Acute Toxicity (Oral) H302
Harmful if swallowed.

[2]

Strict hygiene; no

open vessels outside

hood.

Skin

Corrosion/Irritation
H315

Causes skin irritation.

[2][3][4][5]

Direct contact causes

dermatitis/burns.

Eye Damage/Irritation H319
Causes serious eye

irritation.[2][3][4]

Goggles required;

safety glasses are

insufficient.

STOT - Single

Exposure
H335

May cause respiratory

irritation.[2][3][4]

Dust inhalation is the

primary exposure

vector.

Thermal Instability N/A
Decomposes to NOx,

HCl, COx.

Do not heat above

100°C without DSC

testing.

PPE Selection Matrix (The "Why" Behind the Gear)
The selection of PPE for 2-Chloro-6-nitropyridin-3-ol is dictated by its physical state. The

solid phase presents a dust hazard; the solution phase presents a permeation hazard.

A. Respiratory Protection[1][2][5][6][7][8][9]
Primary Control: Chemical Fume Hood (Certified face velocity > 100 fpm).

Secondary Control (Solid Handling): If weighing outside a hood is unavoidable (not

recommended), a P100 particulate respirator is mandatory. Simple surgical masks offer zero

protection against pyridine-based dusts.

Secondary Control (Solution Handling): If dissolved in organic solvents (DCM, THF), use a

half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges to capture potential HCl

off-gassing.
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B. Dermal Protection (Glove Permeation Logic)
Pyridine derivatives are notorious for permeating standard nitrile gloves over time.

Incidental Contact (Solids):Nitrile (minimum 5 mil thickness). Change immediately if

contaminated.[4][5][6][7]

Prolonged Contact (Solutions):

In Acetone/Methanol: Double-glove Nitrile (outer) / Latex (inner) or use Silver

Shield/Laminate gloves.

In DCM/Chloroform:PVA (Polyvinyl alcohol) or Laminate gloves are required. Standard

nitrile degrades in <5 minutes.

C. Ocular Protection[5][10]
Standard: Chemical Splash Goggles (ANSI Z87.1 impact + splash rated).

Prohibited: Standard safety glasses with side shields (insufficient for fine dust or liquid

splash).

D. Decision Logic Diagram
The following diagram illustrates the decision workflow for PPE selection based on

experimental conditions.
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Start: Handling 2-Chloro-6-nitropyridin-3-ol

Determine Physical State

Solid / Powder Form Solution / Reaction Mixture

Weighing / Transfer Identify Solvent

Is Fume Hood Available?

PPE: Nitrile Gloves (5mil) + 
Lab Coat + Goggles

Engineering: Sash at 18 inches

Yes

STOP WORK
Requires P100 Respirator + 
Vented Balance Enclosure

No

Polar (MeOH, Water, Acetone) Halogenated (DCM, Chloroform)

PPE: Double Nitrile Gloves
Change every 30 mins

PPE: Laminate (Silver Shield) 
or PVA Gloves

Standard Nitrile FAILS

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note the critical divergence for halogenated solvents where

standard nitrile gloves fail.

Operational Protocol: Step-by-Step Handling
Phase 1: Weighing & Transfer (Highest Risk)
The fine powder nature of 2-Chloro-6-nitropyridin-3-ol creates an inhalation risk during

transfer.
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Preparation: Place the analytical balance inside the fume hood or a vented balance

enclosure. If this is impossible, use a static-free weighing funnel to minimize dust dispersal.

Anti-Static Measures: Use an ionizing bar if available. Static charge can cause the powder to

"jump" onto gloves or cuffs.

Technique: Do not dump the solid. Use a spatula to gently transfer into a tared vial. Cap the

vial immediately after transfer before removing it from the hood.

Decontamination: Wipe the balance area with a wet paper towel (water/detergent)

immediately after use to capture invisible dust. Dispose of the towel as solid hazardous

waste.

Phase 2: Reaction Setup
Addition: Add the solid to the solvent, not vice-versa, to prevent splashing of a concentrated

slurry.

Temperature Control: If the reaction involves heating, ensure a reflux condenser is fitted

before heating begins. The nitro group decreases the thermal decomposition threshold;

never heat to dryness.

Phase 3: Waste Disposal[3][5]
Solid Waste: Dispose of contaminated gloves, paper towels, and weigh boats in a container

labeled "Hazardous Waste - Toxic Solids."

Liquid Waste: Segregate into "Halogenated Organic Waste" streams. Do not mix with strong

oxidizers (e.g., nitric acid waste) as this may trigger nitration/decomposition.

Emergency Response Procedures
In the event of exposure, immediate action mitigates long-term injury.[5][7] The presence of the

chlorine and nitro groups suggests potential for delayed pulmonary edema if inhaled in quantity.
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Incident Occurs Identify Type

Dermal Exposure

Ocular Exposure

Inhalation

1. Remove Clothing
2. Rinse 15 min (Soap+Water)

3. Do NOT use alcohol

1. Eye Wash Station (15 min)
2. Hold Eyelids Open

3. Seek Ophthalmologist

1. Move to Fresh Air
2. Oxygen if breathing difficult

3. Monitor for Edema

Report to HSE & 
Seek Medical Attention

Click to download full resolution via product page

Figure 2: Emergency Response Workflow. Note: Alcohol increases skin permeability and must

be avoided during decontamination.

Specific First Aid Notes:
Skin: Do not use organic solvents (ethanol/acetone) to wash skin. This will dissolve the

compound and drive it deeper into the dermis. Use copious soap and water only.

Eyes: Speed is critical. The chloronitropyridine structure is acidic and corrosive to corneal

tissue.

References & Validation
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 2733560 (Related Chloronitropyridines). Retrieved from .

Fisher Scientific.Safety Data Sheet: 2-Chloro-3-nitropyridine (Structural Analog). Retrieved

from .

Ansell Chemical Resistance Guide.Permeation & Degradation Data for Nitrile vs. Laminate

Gloves. Retrieved from .

Sigma-Aldrich.Handling Hazardous Chemicals: Pyridines and Nitro Compounds. Retrieved

from .

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3242520/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-2-chloro-6-nitropyridin-3-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3242520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This guide is based on the chemical properties of 2-Chloro-6-nitropyridin-3-ol and

standard industrial hygiene practices for functionalized pyridines. Always consult the specific

Safety Data Sheet (SDS) provided by your vendor before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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